Cas no 436087-38-6 (2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)acetic acid)

• Product Name: 2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)acetic acid
• CAS No: 436087-38-6
• CID: 4651378
• Update Time: 2025-06-08

2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)acetic acid

Additional information on 2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)acetic acid

Introduction to 2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)acetic Acid (CAS No. 436087-38-6)

2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)acetic acid, identified by its CAS number 436087-38-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a carbamoyl and a sulfanyl functional group, both of which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)acetic acid consists of a benzene ring substituted with a methyl group at the ortho position relative to the carbamoyl group. This arrangement imparts a certain level of rigidity to the molecule, which can influence its interactions with biological targets. The presence of the carbamoyl group suggests potential roles in modulating enzyme activity or binding to specific receptors, while the sulfanyl group may contribute to solubility and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The carbamoyl moiety is particularly noteworthy, as it is frequently found in biologically active molecules and has been implicated in various therapeutic mechanisms. For instance, carbamoyl derivatives have shown promise in the development of drugs targeting neurological disorders, inflammation, and metabolic diseases.

The sulfanyl group in 2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)acetic acid also plays a crucial role in determining its chemical behavior. Sulfanyl-containing compounds often exhibit enhanced solubility in polar environments, which can be advantageous for drug delivery systems. Additionally, the sulfanyl group can participate in hydrogen bonding interactions, further influencing the compound's binding affinity and selectivity.

Recent studies have begun to elucidate the biological activities of 2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)acetic acid and its derivatives. One area of particular interest is its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The combination of the carbamoyl and sulfanyl groups may allow the compound to interact with specific residues on target enzymes, thereby modulating their activity. This has implications for developing novel therapeutics for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another line of research focuses on the antimicrobial properties of this compound. The structural features of 2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)acetic acid suggest that it may disrupt bacterial cell membranes or interfere with essential metabolic processes. Preliminary experiments have shown promising results in inhibiting the growth of certain bacterial strains, indicating that this compound could be a valuable candidate for developing new antibiotics or antimicrobial agents.

The synthesis of 2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)acetic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis, including condensation reactions and functional group transformations, are employed to construct the desired molecular framework. The use of chiral auxiliaries or catalysts may also be necessary to ensure the correct stereochemical configuration.

In conclusion, 2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)acetic acid (CAS No. 436087-38-6) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for developing new therapeutic agents targeting various diseases. Ongoing studies continue to explore its biological activities and mechanisms of action, paving the way for innovative treatments in the future.